Cas no 1564807-28-8 (N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide)
N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-7531962
- N-[3-(morpholin-4-yl)-3-oxopropyl]prop-2-enamide
- N-(3-Morpholin-4-yl-3-oxopropyl)prop-2-enamide
- AKOS033372702
- Z1477448240
- 1564807-28-8
- N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide
-
- Inchi: 1S/C10H16N2O3/c1-2-9(13)11-4-3-10(14)12-5-7-15-8-6-12/h2H,1,3-8H2,(H,11,13)
- InChI Key: YUFKZDRAKAUGML-UHFFFAOYSA-N
- SMILES: C(NCCC(N1CCOCC1)=O)(=O)C=C
Computed Properties
- Exact Mass: 212.11609238g/mol
- Monoisotopic Mass: 212.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 58.6Ų
N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7531962-0.05g |
N-[3-(morpholin-4-yl)-3-oxopropyl]prop-2-enamide |
1564807-28-8 | 95.0% | 0.05g |
$587.0 | 2025-03-10 | |
| Enamine | EN300-7531962-0.1g |
N-[3-(morpholin-4-yl)-3-oxopropyl]prop-2-enamide |
1564807-28-8 | 95.0% | 0.1g |
$615.0 | 2025-03-10 | |
| Enamine | EN300-7531962-0.25g |
N-[3-(morpholin-4-yl)-3-oxopropyl]prop-2-enamide |
1564807-28-8 | 95.0% | 0.25g |
$642.0 | 2025-03-10 | |
| Enamine | EN300-7531962-0.5g |
N-[3-(morpholin-4-yl)-3-oxopropyl]prop-2-enamide |
1564807-28-8 | 95.0% | 0.5g |
$671.0 | 2025-03-10 | |
| Enamine | EN300-7531962-1.0g |
N-[3-(morpholin-4-yl)-3-oxopropyl]prop-2-enamide |
1564807-28-8 | 95.0% | 1.0g |
$699.0 | 2025-03-10 | |
| Enamine | EN300-7531962-2.5g |
N-[3-(morpholin-4-yl)-3-oxopropyl]prop-2-enamide |
1564807-28-8 | 95.0% | 2.5g |
$1370.0 | 2025-03-10 | |
| Enamine | EN300-7531962-5.0g |
N-[3-(morpholin-4-yl)-3-oxopropyl]prop-2-enamide |
1564807-28-8 | 95.0% | 5.0g |
$2028.0 | 2025-03-10 | |
| Enamine | EN300-7531962-10.0g |
N-[3-(morpholin-4-yl)-3-oxopropyl]prop-2-enamide |
1564807-28-8 | 95.0% | 10.0g |
$3007.0 | 2025-03-10 |
N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide
N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide: A Comprehensive Overview
N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide, also known by its CAS No. 1564807-28-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a morpholine ring, a ketone group, and an acrylamide moiety, creating a structure that exhibits interesting chemical reactivity and biological activity.
The synthesis of N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide involves a multi-step process that typically begins with the preparation of the morpholine derivative. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and improving yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis, ensuring scalability for potential industrial applications.
One of the key features of this compound is its ability to participate in nucleophilic addition reactions due to the presence of the ketone group. This reactivity has been leveraged in the development of bioactive molecules, particularly in the context of enzyme inhibition studies. Recent studies have demonstrated that N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide exhibits inhibitory activity against certain proteases, making it a promising lead compound for anti-inflammatory and antiviral therapies.
In terms of pharmacokinetics, this compound has shown moderate solubility in aqueous solutions, which is crucial for its bioavailability. Researchers have investigated various formulation strategies to enhance its stability and absorption, including the use of lipid-based delivery systems. These efforts have significantly improved its pharmacokinetic profile, paving the way for further preclinical testing.
The structural versatility of N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide has also made it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying the substituents on the morpholine ring or altering the acrylamide moiety, scientists can fine-tune the compound's biological activity and selectivity. Such modifications have led to the discovery of derivatives with enhanced potency against specific targets.
Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide interacts favorably with key residues in enzyme active sites, contributing to its inhibitory effects. These findings have been corroborated by experimental data from in vitro assays, further validating its potential as a therapeutic agent.
In conclusion, N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide (CAS No. 1564807-28-8) represents a compelling candidate for drug development due to its unique chemical properties and biological activity. Ongoing research continues to explore its therapeutic potential, with promising results emerging from both preclinical and computational studies. As our understanding of this compound evolves, it holds great promise for advancing novel treatments in various therapeutic areas.
1564807-28-8 (N-[3-(4-Morpholinyl)-3-oxopropyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)